Cas no 58235-88-4 (2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-
• CAS No: 58235-88-4
• MF: C₁₃H₈BrNO₃S
• MW: 338.17652130127
• CID: 342783
• PubChem ID: 47104477
• Update Time: 2025-04-19

2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-
• 1-(5-bromothiophen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one
• 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-prop-2-en-1-one
• DTXSID00677655
• YXGROPZDNZDFSF-UHFFFAOYSA-N
• 58235-88-4

• Inchi： 1S/C13H8BrNO3S/c14-13-8-7-12(19-13)11(16)6-3-9-1-4-10(5-2-9)15(17)18/h1-8H
• InChI Key： YXGROPZDNZDFSF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C=CC2C=CC(=CC=2)[N+](=O)[O-])=O)S1

Computed Properties

• Exact Mass: 336.94084
• Monoisotopic Mass: 336.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 91.1A^2
• XLogP3: 4.6

Experimental Properties

• PSA: 60.21